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Compound of Interest

Compound Name: Toluene-D8

Cat. No.: B116792 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for Toluene-D8
(Perdeuteriotoluene), tailored for its use in a laboratory environment. The information is

compiled from various Safety Data Sheets (SDS) to ensure a thorough understanding of the

substance's properties, hazards, and handling procedures.

Section 1: Chemical Identification and Physical
Properties
Toluene-D8 is the deuterated form of toluene, commonly used as a solvent in NMR

spectroscopy and as a tracer in various chemical analyses.[1] Its physical and chemical

properties are similar to those of its non-deuterated counterpart.

Table 1: Physical and Chemical Properties of Toluene-D8
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Property Value Source

CAS Number 2037-26-5 [2][3]

Molecular Formula C7D8 [3]

Molecular Weight 100.19 g/mol [4][5]

Appearance Colorless liquid [1]

Boiling Point 110-111 °C [3][4]

Melting Point -84 °C [3]

Flash Point 4 - 6 °C [2][3]

Density 0.940 - 0.943 g/mL at 25 °C [3]

Vapor Pressure 29.1 hPa @ 20°C [3]

Autoignition Temperature 535 °C [2][3][4]

Explosion Limits
Lower: 1.1 - 1.2 vol% Upper:

7.0 - 7.1 vol%
[2][3][4]

Water Solubility 0.47 g/L at 20 °C [2]

Section 2: Hazard Identification and Classification
Toluene-D8 is classified as a hazardous substance under the Globally Harmonized System

(GHS). It is a highly flammable liquid and vapor that can cause serious health effects.[2][6][7]

Table 2: GHS Hazard Statements for Toluene-D8
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Hazard Code Statement

H225 Highly flammable liquid and vapour.[2][6][7]

H304
May be fatal if swallowed and enters airways.[2]

[6][7]

H315 Causes skin irritation.[2][6]

H336 May cause drowsiness or dizziness.[2][6][7]

H361d
Suspected of damaging the unborn child.[2][4]

[6]

H373
May cause damage to organs through

prolonged or repeated exposure.[4][6][7]

H401 Toxic to aquatic life.[7]

The corresponding GHS pictograms required for labeling are the flame, health hazard, and

irritant symbols.[2][8]

GHS Pictograms and associated hazards for Toluene-D8.

Section 3: Experimental Protocols Overview
The data presented in this guide are derived from standardized testing protocols, typically

following guidelines from organizations like the OECD (Organisation for Economic Co-

operation and Development). Safety Data Sheets summarize the results of these tests rather

than providing full experimental details.

General Methodology for Key Endpoints:

Acute Toxicity (e.g., LD50, LC50): These studies involve administering the substance to

laboratory animals (e.g., rats) via different routes (oral, dermal, inhalation) to determine the

dose that is lethal to 50% of the test population. The protocols (e.g., OECD TG 401, 402,

403) specify the number of animals, dose levels, and observation periods.

Skin Irritation/Corrosion: This is typically assessed using the Draize test or in vitro

equivalents (e.g., OECD TG 404). A small amount of the substance is applied to the skin of a
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test animal (historically rabbits), and the site is observed for signs of erythema (redness) and

edema (swelling) over a set period.

Flammability (Flash Point): Determined using a closed-cup or open-cup apparatus (e.g.,

Pensky-Martens or Cleveland open-cup). The substance is heated, and an ignition source is

periodically passed over the surface. The flash point is the lowest temperature at which the

vapors ignite.

Section 4: Safe Handling, Storage, and Personal
Protective Equipment (PPE)
Proper handling and storage are critical to minimize risks associated with Toluene-D8.

Handling:

Work in a well-ventilated area, preferably a chemical fume hood, to avoid inhalation of

vapors.[9]

Keep away from ignition sources such as heat, sparks, and open flames. No smoking.[2][9]

Use non-sparking tools and explosion-proof electrical equipment.[6][9]

Ground and bond containers when transferring material to prevent static discharge.[6][10]

Avoid contact with skin and eyes.[11]

Storage:

Store in a cool, dry, well-ventilated place away from direct sunlight.[9][11]

Keep containers tightly closed.[2][9]

Store locked up.[6][11]

Recommended storage temperature is 15–25 °C.[2]

Personal Protective Equipment (PPE):
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Eye/Face Protection: Wear chemical splash goggles or a face shield.[6][10]

Skin Protection: Wear appropriate protective gloves (e.g., Viton®, PVA) and a lab coat or

flame-resistant clothing.[6][10]

Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a

NIOSH/MSHA-approved respirator with an appropriate cartridge for organic vapors.[10]

Section 5: Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

First Aid Measures:

Type of Exposure

Immediate Action Required

Inhalation

Move to fresh air.
If not breathing, give artificial respiration.

Skin Contact

Remove contaminated clothing.
Wash skin with soap and plenty of water.

Eye Contact

Immediately flush eyes with water
for at least 15 minutes.

Ingestion

Do NOT induce vomiting.
Rinse mouth. Aspiration hazard.

Seek Immediate Medical Attention

Click to download full resolution via product page

First aid procedures for Toluene-D8 exposure.

Inhalation: Remove the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration and seek immediate medical attention.[10][12]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water. Get medical aid if irritation develops.[10][12]

Eye Contact: Flush eyes immediately with plenty of water for at least 15 minutes.[10][12]

Seek medical attention.
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Ingestion: Do NOT induce vomiting due to the aspiration hazard.[2][12] If the person is

conscious, rinse their mouth with water. Never give anything by mouth to an unconscious

person and get medical aid immediately.[10][12]

Spill Response:

In the case of a spill, the safety of personnel is the top priority. The response procedure

depends on the size of the spill.

Small Spill Cleanup Protocol Large Spill Emergency Protocol

Chemical Spill Occurs

Assess Spill Size & Risk

Small Spill
(< 500 mL, Contained)

Small & Manageable

Large Spill
(> 500 mL or Uncontained)

Large or Unsafe

Notify others in the area Evacuate the area immediately

Don appropriate PPE

Eliminate ignition sources

Contain spill with absorbent material

Collect absorbed material
with non-sparking tools

Place in sealed container
for hazardous waste disposal

Decontaminate area

Activate fire alarm / Call 911

Notify Supervisor and EHS

Secure the area, prevent entry
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Workflow for responding to a Toluene-D8 laboratory spill.

For a small, manageable spill:

Alert personnel in the immediate area.[13]

Eliminate all ignition sources.[14]

Wear appropriate PPE, including respiratory protection.[13]

Contain the spill by applying an absorbent material like sand, diatomite, or a universal binder,

working from the outside in.[8][15]

Use non-sparking tools to collect the absorbed material into a sealable, appropriate

container for hazardous waste disposal.[10][16]

Ventilate the area and wash the spill site after cleanup is complete.[2]

For a large spill, or any spill you are not comfortable or equipped to handle:

Evacuate the laboratory immediately.[17]

Alert others and activate the nearest fire alarm.

Call emergency services (911) and your institution's Environmental Health and Safety (EHS)

department.[17]

Prevent entry into the affected area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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